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Compound of Interest

Compound Name:
N-(2-Mercapto-1-oxopropyl)-L-

valine

Cat. No.: B132363 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(2-Mercapto-1-oxopropyl)-L-valine is a valine analog of Tiopronin.[1][2][3] Tiopronin is a

thiol-containing drug used clinically to prevent cystine kidney stone formation by undergoing a

thiol-disulfide exchange with cystine, forming a more soluble mixed disulfide.[4][5][6] Given its

structural similarity, N-(2-Mercapto-1-oxopropyl)-L-valine is anticipated to exhibit similar

chemical reactivity, making it a compound of interest for research into conditions involving

disulfide bond disruption, heavy metal chelation, and antioxidant effects.

These application notes provide protocols for the dissolution and handling of N-(2-Mercapto-1-
oxopropyl)-L-valine for experimental use, along with a summary of its physicochemical

properties and a diagram of its putative mechanism of action.

Physicochemical Properties
A summary of the known physicochemical properties of N-(2-Mercapto-1-oxopropyl)-L-valine
(CAS: 1313496-16-0) is provided below.
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Property Value Reference

Molecular Formula C₈H₁₅NO₃S [1][2][7]

Molecular Weight 205.27 g/mol [1][2][7]

Synonyms
(2-Mercaptopropanoyl)-L-

valine
[2][3]

Storage 2-8°C Refrigerator [2]

Dissolution Protocol for Experimental Use
Disclaimer: Specific solubility data for N-(2-Mercapto-1-oxopropyl)-L-valine is not readily

available. The following protocol is a general guideline based on the chemical properties of

related compounds. It is strongly recommended to perform small-scale solubility tests before

preparing a large stock solution.

Materials
N-(2-Mercapto-1-oxopropyl)-L-valine powder

Dimethyl sulfoxide (DMSO), anhydrous

Ethanol (95% or absolute)

Phosphate-buffered saline (PBS), pH 7.4

Deionized or distilled water

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or sonicator (optional)

Recommended Solvents
Based on the structure, which includes a thiol group and an amino acid moiety, the following

solvents are recommended for initial solubility testing:
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Dimethyl sulfoxide (DMSO): A common solvent for organic compounds in biological assays.

[8]

Ethanol (EtOH): Often used for compounds with moderate polarity.

Aqueous Buffers (e.g., PBS): Solubility in aqueous solutions may be limited but is essential

for many biological experiments. The presence of the valine structure may impart some

water solubility.

Preparation of a Concentrated Stock Solution (e.g., 10
mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution in DMSO. Adjust calculations

accordingly for different desired concentrations.

Calculate the required mass:

Molecular Weight (MW) = 205.27 g/mol

To prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 205.27 g/mol * (1000 mg / 1 g) =

2.0527 mg

Weigh the compound:

Accurately weigh approximately 2.05 mg of N-(2-Mercapto-1-oxopropyl)-L-valine
powder and place it in a sterile microcentrifuge tube.

Add solvent:

Add 1 mL of anhydrous DMSO to the tube.

Dissolve:

Vortex the tube for 1-2 minutes to facilitate dissolution.
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If the compound does not fully dissolve, gentle warming in a water bath (e.g., 37°C) for a

short period or brief sonication may be helpful. Caution: Thiol compounds can be

susceptible to oxidation, especially at elevated temperatures.

Storage:

Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.

Preparation of Working Solutions
For most cell-based experiments, the concentrated DMSO stock solution needs to be further

diluted in an aqueous medium (e.g., cell culture medium or PBS).

Determine the final desired concentration of N-(2-Mercapto-1-oxopropyl)-L-valine in your

experiment.

Perform a serial dilution of the DMSO stock solution into the aqueous medium.

Important: To avoid precipitation, ensure that the final concentration of DMSO in the

experimental medium is low (typically ≤ 0.5%). High concentrations of DMSO can be toxic

to cells.

Example Dilution: To prepare a 100 µM working solution from a 10 mM DMSO stock:

First, prepare an intermediate dilution by adding 10 µL of the 10 mM stock to 990 µL of the

aqueous medium to get a 100 µM solution in 1% DMSO.

Further dilute this intermediate solution as needed for your final experimental

concentration, ensuring the final DMSO concentration is within an acceptable range.

Control: Always include a vehicle control in your experiments, which contains the same final

concentration of DMSO as your test samples.

Experimental Workflow and Mechanism of Action
The primary mechanism of action for Tiopronin, and likely for its valine analog, is the thiol-

disulfide exchange. This reaction is crucial for its therapeutic effect in cystinuria, where it
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breaks down insoluble cystine into more soluble mixed disulfides.

Proposed Mechanism of Action: Thiol-Disulfide
Exchange
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Reactants

Products
N-(2-Mercapto-1-oxopropyl)-L-valine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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